Cas no 1260950-82-0 (1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1260950-82-0
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 3165789
• PubChem ID: 49807292
• Update Time: 2025-04-21

1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
• AKOS005655894
• SB62882
• 1-(3,4-dimethylphenyl)-5-pyrrol-1-ylpyrazole-4-carboxylic acid
• BS-3344
• 1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylicacid
• STL072930
• 1260950-82-0

• Inchi： 1S/C16H15N3O2/c1-11-5-6-13(9-12(11)2)19-15(18-7-3-4-8-18)14(10-17-19)16(20)21/h3-10H,1-2H3,(H,20,21)
• InChI Key： UKMMKWZEHOJQBV-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2=CC=C(C)C(C)=C2)C=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 281.116426730Da
• Monoisotopic Mass: 281.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 494.9±45.0 °C at 760 mmHg
• Flash Point: 253.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)